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Compound of Interest

Compound Name: H-Lys-Gly-OH.HCl

Cat. No.: B1591847 Get Quote

An In-depth Technical Guide to Lysylglycine
Hydrochloride
This technical guide provides a comprehensive overview of Lysylglycine hydrochloride, a

dipeptide of interest to researchers, scientists, and professionals in drug development. This

document details its chemical properties, potential biological significance, and methodologies

for its study.

Chemical Identity and Properties
Lysylglycine is a dipeptide composed of L-lysine and glycine. The hydrochloride salt form

enhances its stability and solubility in aqueous solutions. It is crucial to distinguish Lysylglycine

(Lys-Gly) from its isomer Glycyllysine (Gly-Lys), as the sequence of amino acids determines its

chemical properties and biological activity.

Quantitative data for Lysylglycine and its hydrochloride salt are summarized in the table below.
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Property Value Source

Compound Name L-Lysylglycine PubChem

Synonyms

Lys-Gly, (S)-2-(2,6-

Diaminohexanamido)acetic

acid

PubChem

CAS Number (Free Base) 7563-03-3 [1]

Molecular Formula (Free Base) C₈H₁₇N₃O₃ [1]

Molecular Weight (Free Base) 203.24 g/mol [1]

Molecular Formula

(Hydrochloride)
C₈H₁₈ClN₃O₃ Calculated

Molecular Weight

(Hydrochloride)
239.70 g/mol Calculated

Note: The molecular weight of the hydrochloride salt is calculated by adding the molecular

weight of HCl (36.46 g/mol ) to the molecular weight of the free base.

Biological Significance and Potential Applications
While specific research on Lysylglycine hydrochloride is limited, the biological roles of its

constituent amino acids and related lysine-containing peptides provide insights into its potential

applications.

L-lysine is an essential amino acid crucial for protein synthesis, calcium absorption, and

immune function.[2] Its hydrochloride salt is frequently used as a supplement in cell culture

media to support the growth and proliferation of mammalian cells.[2][3][4][5][6] Furthermore,

lysine-rich polymers (polylysine) are extensively studied for drug and gene delivery due to their

cationic nature, which facilitates interaction with cell membranes and subsequent

internalization. These polymers can be engineered to be stimuli-responsive for targeted

therapeutic delivery.

Given these properties, Lysylglycine hydrochloride is a valuable molecule for investigation in

several areas:
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Drug Delivery: As a small, charged dipeptide, it could be explored as a component of larger

drug delivery systems or as a targeting moiety.

Cell Culture: It may serve as a readily available source of L-lysine and glycine in specialized

cell culture formulations.

Biochemical Assays: It can be used as a substrate in studies of peptidases or in the

development of enzyme inhibitors.

Experimental Protocols
Due to the scarcity of published experimental protocols specifically for Lysylglycine

hydrochloride, a general methodology for the analysis of a dipeptide by High-Performance

Liquid Chromatography (HPLC) is provided below. This protocol is adapted from established

methods for the analysis of L-lysine hydrochloride.[7][8]

Objective: To determine the purity of a Lysylglycine hydrochloride sample.

Materials:

Lysylglycine hydrochloride sample

HPLC-grade water

HPLC-grade acetonitrile

Trifluoroacetic acid (TFA)

Reference standard of Lysylglycine (if available)

C18 reverse-phase HPLC column

HPLC system with a UV detector

Procedure:

Sample Preparation:
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Accurately weigh approximately 10 mg of the Lysylglycine hydrochloride sample.

Dissolve the sample in 10 mL of HPLC-grade water to prepare a 1 mg/mL stock solution.

Further dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile

phase.

Filter the final solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: 0.1% TFA in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient: A linear gradient from 0% to 30% Mobile Phase B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 210 nm.

Injection Volume: 20 µL.

Data Analysis:

Integrate the peak area of the analyte.

Purity is calculated as the percentage of the main peak area relative to the total peak area

of all detected components.

Visualizations
Diagram of Lysylglycine Formation

The following diagram illustrates the formation of a peptide bond between L-lysine and glycine

to yield Lysylglycine.
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Caption: Formation of the dipeptide Lysylglycine from L-lysine and glycine.

Experimental Workflow for Purity Analysis

This diagram outlines the key steps in the purity analysis of a Lysylglycine hydrochloride

sample using HPLC.
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Caption: Workflow for the purity analysis of Lysylglycine hydrochloride by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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